3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H12FNO3S
• Molecular Weight: 329.3 g/mol
• IUPAC Name: (5E)-3-[(2-fluorophenyl)methyl]-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H12FNO3S/c18-14-7-2-1-5-12(14)10-19-16(21)15(23-17(19)22)9-11-4-3-6-13(20)8-11/h1-9,20H,10H2/b15-9+
• InChI Key: VNDODAJVZIHOHR-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C(=O)/C(=C\C3=CC(=CC=C3)O)/SC2=O)F
• SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC(=CC=C3)O)SC2=O)F

Description

3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-diabetic activities.

Mechanism of Action

The mechanism of action of 3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione involves the inhibition of NF-κB activation and the activation of PPAR-γ. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cancer. It is activated by various stimuli such as cytokines, oxidative stress, and pathogen-associated molecular patterns (PAMPs). This compound inhibits the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, an inhibitor of NF-κB.
PPAR-γ is a nuclear receptor that regulates glucose and lipid metabolism. It is activated by various ligands such as thiazolidinediones, which improve insulin sensitivity and reduce blood glucose levels. This compound activates PPAR-γ by binding to its ligand-binding domain and inducing conformational changes that allow for coactivator recruitment and gene expression.
Biochemical and Physiological Effects:
3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has shown various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also inhibits the expression of COX-2, an enzyme that plays a crucial role in inflammation and cancer. Additionally, this compound induces apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its potential to inhibit NF-κB activation and induce apoptosis in cancer cells. This makes it a potential candidate for developing anti-cancer drugs. Additionally, its anti-inflammatory and anti-diabetic activities make it a potential candidate for developing drugs for these conditions.
One of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to prepare solutions for in vitro experiments. Additionally, its potential toxicity and side effects need to be further studied before it can be developed into a drug.

Future Directions

There are several future directions for research on 3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione. One direction is to further investigate its anti-cancer activity and develop it into a potential drug for cancer treatment. Another direction is to study its potential as an anti-inflammatory and anti-diabetic drug. Additionally, its potential toxicity and side effects need to be further studied to determine its safety for use in humans.

Synthesis Methods

3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized by reacting 2-fluorobenzylamine with 3-hydroxybenzaldehyde in the presence of thiosemicarbazide. The reaction mixture is then refluxed in ethanol to obtain the desired product. The purity of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and Mass Spectrometry.

Scientific Research Applications

3-(2-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has shown promising results in various scientific research applications. It has been extensively studied for its anti-inflammatory and anti-cancer activities. Studies have shown that this compound inhibits the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. It also induces apoptosis in cancer cells by activating the caspase cascade. Additionally, this compound has been studied for its anti-diabetic activity. It acts as an insulin sensitizer by activating PPAR-γ, a nuclear receptor that regulates glucose and lipid metabolism.